N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-1H-indole-5-carboxamide

• IUPAC Name: N-(1,3-dimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-5-yl)-1H-indole-5-carboxamide
• InChI: InChI=1S/C17H16N4O3S/c1-20-15-6-4-13(10-16(15)21(2)25(20,23)24)19-17(22)12-3-5-14-11(9-12)7-8-18-14/h3-10,18H,1-2H3,(H,19,22)
• InChI Key: CYEPURQLCLXDCX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)NC(=O)C3=CC4=C(C=C3)NC=C4)N(S1(=O)=O)C
• Molecular Formula: C17H16N4O3S
• Molecular Weight: 356.4 g/mol
• CAS No.: 2034587-20-5

Description

N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-1H-indole-5-carboxamide is a useful research compound. Its molecular formula is C17H16N4O3S and its molecular weight is 356.4. The purity is usually 95%.
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Scientific Research Applications

Cascade Transformations in Chemistry

The compound participates in cascade transformations involving certain aminophenyl amino compounds, demonstrating new examples of ring–ring tautomerism (Ukhin et al., 2015).

Antiproliferative and Antimicrobial Properties

In a study, Schiff bases derived from 1,3,4-thiadiazole compounds, structurally related to the queried compound, showed significant DNA protective ability and strong antimicrobial activity against certain bacteria, as well as cytotoxicity on cancer cell lines (Gür et al., 2020).

Synthesis and Characterization for Biological Evaluation

The compound was involved in the synthesis of other chemical structures, characterized by various spectroscopic techniques, and subjected to biological evaluation and molecular docking studies (Talupur et al., 2021).

Novel Antibacterial Agents

Related compounds were synthesized and tested for promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis (Palkar et al., 2017).

Antimicrobial Screening

Several synthesized compounds, including this compound, showed moderate inhibitory activity against Candida albicans and some activity against Staphylococcus aureus, with specific compounds demonstrating unique antimicrobial properties (Ramadan et al., 2019).

Chemodivergent Annulations in Organic Synthesis

This compound was used in Rh(III)-catalyzed annulations, leading to the formation of synthetically important tricyclic and tetracyclic N-heterocycles (Nunewar et al., 2021).

Synthesis of Novel 1,3,4-Thiadiazole Derivatives

Novel 1,3,4-thiadiazole derivatives, structurally similar to the compound , were synthesized and showed excellent anti-bacterial activities against certain bacterial strains (Wan et al., 2018).

Synthesis of Fluorescent Thiazole-Indole Hybrids

The compound was used in the synthesis of fluorescent thiazole-indole hybrids, demonstrating potential in the development of novel polymers and materials (Bhaumick et al., 2022).